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Compound of Interest

Compound Name: 11-Dehydroxygrevilloside B

Cat. No.: B590245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
11-Dehydroxygrevilloside B is a naturally occurring phenolic glycoside first identified in

Grevillea robusta, commonly known as the silky oak. As a member of the alkylresorcinol

glycoside class of compounds, it is of interest to the scientific community for its potential

biological activities. This technical guide provides a comprehensive review of the available

literature on 11-Dehydroxygrevilloside B and related compounds, focusing on its chemical

properties, potential biological activities based on analogous compounds, and relevant

experimental methodologies. Due to the limited specific research on 11-
Dehydroxygrevilloside B, this review extensively leverages data from structurally similar

compounds to infer its potential pharmacological profile.

Chemical and Physical Properties
11-Dehydroxygrevilloside B is characterized by a 5-pentylresorcinol core linked to a glucose

moiety. The absence of a hydroxyl group at the 11th position of the alkyl chain distinguishes it

from other related grevillosides.
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Property Value Source

CAS Number 197307-49-6 N/A

Molecular Formula C₁₇H₂₆O₇ N/A

Molecular Weight 342.38 g/mol N/A

IUPAC Name

(2R,3S,4S,5R,6S)-2-

(hydroxymethyl)-6-(3-hydroxy-

5-pentylphenoxy)oxane-3,4,5-

triol

N/A

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
N/A

Appearance Powder N/A

Potential Biological Activities (Based on Analogous
Compounds)
Direct studies on the biological activity of 11-Dehydroxygrevilloside B are not extensively

reported in the current scientific literature. However, the bioactivities of other compounds

isolated from Grevillea species, particularly other phenolic glycosides and 5-alkylresorcinols,

suggest potential areas of pharmacological interest for 11-Dehydroxygrevilloside B.

Cytotoxic Activity
Several compounds from Grevillea robusta have demonstrated cytotoxic effects against various

cancer cell lines. While data for 11-Dehydroxygrevilloside B is unavailable, the activities of

other Grevillea compounds are summarized below.
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Compound Cell Line IC₅₀ (µM) Source

Graviquinone MCF-7 (Breast) 15.0 ± 3.0 [1][2]

NCI-H460 (Lung) 10.8 ± 2.3 [1][2]

SF-268 (CNS) 5.9 ± 0.1 [1][2]

cis-3-Hydroxy-5-

pentadecyl-

cyclohexanone

MCF-7 (Breast) 26.7 ± 1.9 [1][2]

NCI-H460 (Lung) 42.6 ± 3.6 [1][2]

SF-268 (CNS) 20.5 ± 0.6 [1][2]

Alkylresorcinols

(General)

MCF-7, NCI-H460,

SF-268
22.8 - 39.8 [1]

Antimalarial Activity
Phenolic glycosides from other Grevillea species have shown promising antimalarial activity.

For instance, robustasides isolated from Grevillea "Poorinda Queen" have demonstrated

activity against Plasmodium falciparum.[3][4] This suggests that 11-Dehydroxygrevilloside B
could be investigated for similar properties.

Experimental Protocols
Detailed experimental protocols for 11-Dehydroxygrevilloside B are not available. However,

the following methodologies are commonly employed for the isolation and bioactivity screening

of related phenolic glycosides and alkylresorcinols from plant sources.

General Isolation and Purification Workflow
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Dried Plant Material (e.g., Grevillea robusta leaves) Solvent Extraction (e.g., Methanol) Solvent Partitioning (e.g., Ethyl Acetate, n-Butanol) Column Chromatography (e.g., Silica Gel, Sephadex LH-20) Preparative HPLC Pure Compound (11-Dehydroxygrevilloside B)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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